Cas no 821769-57-7 (L-Alanine, L-alanyl-L-leucyl-L-isoleucyl-L-cysteinyl-L-isoleucyl-)

• Product name: L-Alanine, L-alanyl-L-leucyl-L-isoleucyl-L-cysteinyl-L-isoleucyl-
• CAS No: 821769-57-7
• MF: C₂₇H₅₀N₆O₇S
• MW: 602.786905765533
• CID: 697579
• PubChem ID: 71419988

L-Alanine, L-alanyl-L-leucyl-L-isoleucyl-L-cysteinyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-alanyl-L-leucyl-L-isoleucyl-L-cysteinyl-L-isoleucyl-
• (2S)-2-[[(2S,3S)-2-[[(2R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-sulfanylpropanoyl]amino]-3-methylpentanoyl]amino]propanoic acid
• DTXSID10839202
• L-Alanyl-L-leucyl-L-isoleucyl-L-cysteinyl-L-isoleucyl-L-alanine
• 821769-57-7

• Inchi： InChI=1S/C27H50N6O7S/c1-9-14(5)20(25(37)29-17(8)27(39)40)33-24(36)19(12-41)31-26(38)21(15(6)10-2)32-23(35)18(11-13(3)4)30-22(34)16(7)28/h13-21,41H,9-12,28H2,1-8H3,(H,29,37)(H,30,34)(H,31,38)(H,32,35)(H,33,36)(H,39,40)/t14-,15-,16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： JTPHXAGPBAKWOV-QKSWPAOXSA-N
• SMILES： CCC(C)C(C(=O)NC(CS)C(=O)NC(C(C)CC)C(=O)NC(C)C(=O)O)NC(=O)C(CC(C)C)NC(=O)C(C)N

Computed Properties

• Exact Mass: 602.34616913g/mol
• Monoisotopic Mass: 602.34616913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 18
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų
• XLogP3: -1.7